Cas no 900185-01-5 (PIK-293)

PIK-293 structure
PIK-293 structure
Product Name:PIK-293
CAS No:900185-01-5
MF:C22H19N7O
MW:397.432563066483
MDL:MFCD20272930
CID:1947685
Update Time:2024-10-26

PIK-293 Chemical and Physical Properties

Names and Identifiers

    • PIK-293
    • 2-[(4-Amino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)methyl]-5-methyl-3-(2-methylphenyl)-4(3H)-quinazolinone
    • 4(3H)-Quinazolinone, 2-[(4-amino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)methyl]-5-methyl-3-(2-methylphenyl)-
    • 2-[(4-aminopyrazolo[3,4-d]pyrimidin-1-yl)methyl]-5-methyl-3-(2-methylphenyl)quinazolin-4-one
    • PIK293
    • PIK 293
    • 2-((4-amino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)methyl)-5-methyl-3-o-tolylquinazolin-4(3H)-one
    • 2-({4-aminopyrazolo[3,4-d]pyrimidin-1-yl}methyl)-5-methyl-3-(2-methylphenyl)quinazolin-4-one
    • MLS006010992
    • HMS3655H10
    • BCP02571
    • s2207
    • NCGC00
    • 2-[(4-Amino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)methyl]-5-methyl-3-(2-methylphenyl)-4(3H)-quinazolinone (ACI)
    • MDL: MFCD20272930
    • Inchi: 1S/C22H19N7O/c1-13-6-3-4-9-17(13)29-18(27-16-8-5-7-14(2)19(16)22(29)30)11-28-21-15(10-26-28)20(23)24-12-25-21/h3-10,12H,11H2,1-2H3,(H2,23,24,25)
    • InChI Key: KQDBVHKNIYROHU-UHFFFAOYSA-N
    • SMILES: O=C1C2C(C)=CC=CC=2N=C(CN2C3C(=C(N)N=CN=3)C=N2)N1C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 397.16510826 g/mol
  • Monoisotopic Mass: 397.16510826 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 684
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 397.4
  • XLogP3: 2.9
  • Topological Polar Surface Area: 102

Experimental Properties

  • Density: 1.43

PIK-293 Security Information

  • Storage Condition:(BD755988)

PIK-293 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-((4-amino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)methyl)-5-methyl-3-(o-tolyl)quinazolin-4(3H)-one
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